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Compound of Interest

Compound Name: Ammonium tetrachloroplatinate(II)

Cat. No.: B083347 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ammonium tetrachloroplatinate(II), with the chemical formula (NH₄)₂[PtCl₄], is an inorganic

salt that serves as a critical precursor in the synthesis of a wide array of platinum(II)

complexes. Its significance is particularly pronounced in the fields of catalysis and medicinal

chemistry, where it is a key starting material for platinum-based catalysts and anticancer

therapeutics, most notably cisplatin. This guide provides a comprehensive overview of the core

physical and chemical properties of (NH₄)₂[PtCl₄], detailed experimental protocols for its

characterization, and visual workflows for its key transformations.

Physical and Chemical Properties
Ammonium tetrachloroplatinate(II) is a dark ruby-red crystalline solid. The compound is

comprised of ammonium cations (NH₄⁺) and square planar tetrachloroplatinate(II) anions

([PtCl₄]²⁻).

Quantitative Data Summary
The key physical and chemical properties of (NH₄)₂[PtCl₄] are summarized in the tables below

for easy reference and comparison.

Table 1: General and Physical Properties
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Property Value Reference

Molecular Formula (NH₄)₂[PtCl₄] or H₈Cl₄N₂Pt

Molar Mass 372.97 g/mol

Appearance
Dark ruby-red or red crystalline

solid/powder

Density 2.94 g/cm³ (at 20°C)

Melting Point 140 °C (Decomposes)

Table 2: Solubility Profile

Solvent Solubility Reference

Water Soluble

Ethanol Insoluble

Dilute Hydrochloric Acid Soluble

Dilute Ethanol Soluble

Table 3: Crystallographic and Thermochemical Data

Property Value Reference

Crystal System Tetragonal

Space Group P4/mmm (No. 123)

Standard Molar Enthalpy of

Formation (ΔfH⁰)

-800.8 kJ/mol (at 298.15 K,

solid)

Molar Heat Capacity (Cp)
238 J/(mol·K) (at 298.15 K,

solid)

Experimental Protocols
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This section details the methodologies for the synthesis and characterization of (NH₄)₂[PtCl₄].

Synthesis of Ammonium Tetrachloroplatinate(II)
The synthesis of (NH₄)₂[PtCl₄] typically involves the reduction of an ammonium

hexachloroplatinate(IV) ((NH₄)₂[PtCl₆]) intermediate.

Protocol: Reduction of Ammonium Hexachloroplatinate(IV)

Starting Material Preparation: Begin with a solution of hexachloroplatinic acid (H₂PtCl₆).

Precipitation of Intermediate: Add a solution of an ammonium salt, such as ammonium

chloride (NH₄Cl), to the hexachloroplatinic acid solution to precipitate ammonium

hexachloroplatinate(IV).

Reduction Step: Synthesize diammonium tetrachloroplatinate(II) by the reduction of the

ammonium hexachloroplatinate(IV) intermediate using a reducing agent like ammonium

oxalate ((NH₄)₂C₂O₄). The reaction proceeds as follows: (NH₄)₂[PtCl₆] + (NH₄)₂C₂O₄ →

(NH₄)₂[PtCl₄] + 2NH₄Cl + 2CO₂

Isolation and Purification: The resulting (NH₄)₂[PtCl₄] product is then isolated from the

reaction mixture, typically through filtration, washed to remove impurities, and dried.

Characterization Methodologies
2.2.1 Single-Crystal X-ray Diffraction (XRD)

This technique is used to determine the precise arrangement of atoms within the crystal lattice,

confirming the square planar geometry of the [PtCl₄]²⁻ anion and providing data on bond

lengths and angles.

Methodology:

Crystal Growth: Grow single crystals of (NH₄)₂[PtCl₄] suitable for diffraction. This is typically

achieved by slow evaporation of a saturated aqueous solution of the compound.

Crystal Mounting: Select a high-quality single crystal and mount it on a goniometer head.
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Data Collection: Place the mounted crystal in an X-ray diffractometer. A monochromatic X-

ray beam (e.g., Mo Kα, λ = 0.7107 Å) is directed at the crystal. The crystal is rotated, and the

diffraction patterns are collected on an area detector.

Structure Solution and Refinement: The collected diffraction data is processed to determine

the unit cell dimensions and space group. The structure is then solved using direct methods

or Patterson methods and refined using least-squares techniques to yield the final atomic

coordinates and structural parameters.

2.2.2 Thermogravimetric Analysis (TGA)

TGA is employed to study the thermal stability and decomposition pathway of (NH₄)₂[PtCl₄]. It

measures the change in mass of the sample as a function of temperature.

Methodology:

Sample Preparation: Place a small, accurately weighed amount of the (NH₄)₂[PtCl₄] sample

(typically 5-10 mg) into an inert crucible (e.g., alumina).

Instrument Setup: Place the crucible in the TGA furnace. Purge the system with an inert gas

(e.g., nitrogen) to provide a controlled atmosphere.

Thermal Program: Heat the sample according to a defined temperature program. A typical

program would involve heating from room temperature to a final temperature (e.g., 500°C or

higher) at a constant rate (e.g., 10 °C/min).

Data Analysis: Record the mass of the sample as a function of temperature. The resulting

TGA curve will show distinct mass loss steps corresponding to the decomposition events.

The thermal decomposition of (NH₄)₂[PtCl₄] proceeds in stages, first involving the loss of

ammonium chloride, followed by the loss of the remaining chlorine to yield platinum metal.

2.2.3 Vibrational Spectroscopy (FTIR and Raman)

Infrared (IR) and Raman spectroscopy are used to identify the vibrational modes of the

molecule, providing structural information and confirming the presence of the [PtCl₄]²⁻ and

NH₄⁺ ions. The square planar [PtCl₄]²⁻ anion belongs to the D₄h point group.
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Methodology:

Sample Preparation (FTIR): For solid-state analysis, the KBr pellet method is common. A

small amount of the (NH₄)₂[PtCl₄] sample is ground with dry potassium bromide (KBr)

powder and pressed into a thin, transparent pellet.

FTIR Data Acquisition: The KBr pellet is placed in the sample holder of an FTIR

spectrometer. The spectrum is recorded, typically in the 4000-400 cm⁻¹ range, by averaging

multiple scans to improve the signal-to-noise ratio.

Sample Preparation (Raman): A small amount of the crystalline sample is placed directly into

the sample holder of a Raman spectrometer.

Raman Data Acquisition: A laser is focused on the sample to excite the Raman scattering.

The scattered light is collected and analyzed by the spectrometer to generate the Raman

spectrum.

Spectral Analysis: The resulting IR and Raman spectra are analyzed to identify the

characteristic vibrational frequencies corresponding to the Pt-Cl stretching and bending

modes of the [PtCl₄]²⁻ anion and the N-H stretching and bending modes of the NH₄⁺ cation.

Key Applications and Reaction Pathways
(NH₄)₂[PtCl₄] is a cornerstone for the synthesis of platinum-based drugs. The most prominent

application is in the production of cisplatin (cis-diamminedichloridoplatinum(II)), a potent

anticancer agent.

Synthesis of Cisplatin (Dhara Method)
The Dhara synthesis is a widely adopted, multi-step method that reliably produces the cis

isomer by leveraging the trans effect. The workflow, starting from the tetrachloroplatinate(II)

anion, is outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[PtCl₄]²⁻
(from (NH₄)₂[PtCl₄]) [PtI₄]²⁻

+ 4 KI
(in H₂O) cis-[Pt(NH₃)₂I₂]

(Yellow Precipitate)

+ 2 NH₃

(Ammonia) cis-[Pt(NH₃)₂ (H₂O)₂]²⁺

+ 2 AgNO₃

(in H₂O)
- 2 AgI (s) cis-[Pt(NH₃)₂Cl₂]

(Cisplatin)

+ 2 KCl
(Chloride Source)

(NH₄)₂[PtCl₄] (s) PtCl₂ (s) + 2 NH₄Cl (g) Δ (Heat, ~140-300°C) Pt (s)

 Further Heating
(>300°C) 
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Tetrachloroplatinate(II)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083347#physical-and-chemical-properties-of-nh-ptcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b083347?utm_src=pdf-body-img
https://www.benchchem.com/product/b083347#physical-and-chemical-properties-of-nh-ptcl
https://www.benchchem.com/product/b083347#physical-and-chemical-properties-of-nh-ptcl
https://www.benchchem.com/product/b083347#physical-and-chemical-properties-of-nh-ptcl
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083347?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

